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Compound of Interest

Compound Name: Trimethaphan

Cat. No.: B611479 Get Quote

An Application Note and Protocol for the Preparation of Trimethaphan Camsylate Stock

Solution for In Vitro Research

Introduction
Trimethaphan camsylate is a potent, short-acting ganglionic blocking agent used in research

to study the autonomic nervous system.[1][2] It functions as a non-depolarizing competitive

antagonist of nicotinic acetylcholine receptors (nAChRs) located in the autonomic ganglia,

thereby inhibiting neurotransmission in both the sympathetic and parasympathetic nervous

systems.[1][3] Due to its positive charge, it does not cross the blood-brain barrier, limiting its

effects to the peripheral nervous system.[1][2]

Accurate and consistent preparation of stock solutions is critical for obtaining reproducible

results in cell culture experiments. This document provides a detailed protocol for the

preparation, sterilization, and storage of Trimethaphan camsylate stock solutions for use in in

vitro applications.

Chemical and Physical Properties
The properties of Trimethaphan camsylate are essential for accurate stock solution

preparation. Key quantitative data are summarized in the table below.
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Property Value Citation(s)

CAS Number 68-91-7 [1][4]

Molecular Formula C₃₂H₄₀N₂O₅S₂ [5][6]

Molecular Weight 596.80 g/mol [5][7][8]

Appearance White crystalline powder [4]

Solubility (Water) >200 mg/mL (1 g in <5 mL) [5][9]

Solubility (Alcohol) >500 mg/mL (1 g in <2 mL) [5][9]

Solubility (Other)
Soluble in DMSO; Slightly

soluble in acetone and ether
[8][9]

pH of 1% Aq. Solution 5.0 - 6.0 [4][5][9]

Protocol: Stock Solution Preparation (10 mM)
This protocol describes the preparation of a 10 mM stock solution in sterile phosphate-buffered

saline (PBS). Given the high water solubility of Trimethaphan camsylate, water-based solvents

like PBS or cell culture grade water are recommended over organic solvents like DMSO to

avoid potential solvent-induced artifacts in cell-based assays.

Materials and Equipment
Trimethaphan camsylate powder (MW: 596.80 g/mol )

Sterile, cell culture grade Phosphate-Buffered Saline (PBS), pH 7.4

Laminar flow hood or biological safety cabinet

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Trimetaphan_camsilate
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3917983_EN.htm
https://www.drugfuture.com/chemdata/trimethaphan-camsylate.html
https://www.pharmacompass.com/chemistry-chemical-name/trimethaphan-camsylate
https://www.drugfuture.com/chemdata/trimethaphan-camsylate.html
https://www.druginfosys.com//drug.aspx?drugCode=737&type=1
https://www.medkoo.com/products/27870
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3917983_EN.htm
https://www.drugfuture.com/chemdata/trimethaphan-camsylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethaphan
https://www.drugfuture.com/chemdata/trimethaphan-camsylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethaphan
https://www.medkoo.com/products/27870
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethaphan
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3917983_EN.htm
https://www.drugfuture.com/chemdata/trimethaphan-camsylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethaphan
https://www.benchchem.com/product/b611479?utm_src=pdf-body
https://www.benchchem.com/product/b611479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile 0.22 µm syringe filters

Sterile syringes (appropriate size for the volume)

Sterile, light-protecting cryovials or microcentrifuge tubes for aliquots

Safety Precautions
Always handle Trimethaphan camsylate powder in a well-ventilated area or chemical fume

hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for the specific compound before use.

Step-by-Step Experimental Protocol
Step 1: Calculation

To prepare a 10 mM stock solution, calculate the required mass of Trimethaphan camsylate

using the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 10 mL of a 10 mM stock solution:

Mass (mg) = (0.010 mol/L) x (0.010 L) x (596.80 g/mol ) x (1000 mg/g)

Mass (mg) = 5.97 mg

Step 2: Weighing

Place a sterile conical tube on the analytical balance and tare the weight.

Carefully weigh 5.97 mg of Trimethaphan camsylate powder directly into the sterile tube.

Step 3: Dissolution
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Working within a laminar flow hood, use a sterile serological pipette to add 10 mL of sterile

PBS to the tube containing the powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and colorless.

Step 4: Sterilization

Aseptically attach a sterile 0.22 µm syringe filter to a new sterile syringe.

Draw the Trimethaphan camsylate solution into the syringe.

Dispense the solution through the filter into a new sterile conical tube. This step removes any

potential microbial contamination.

Step 5: Aliquoting and Storage

Dispense the sterile stock solution into smaller, single-use aliquots in sterile, light-protecting

cryovials (e.g., 100 µL or 500 µL per vial).

Note: Aliquoting prevents repeated freeze-thaw cycles which can compromise the stability

of the compound.

Label each vial clearly with the compound name, concentration (10 mM), and date of

preparation.

For short-term storage (days to weeks), store aliquots at 2-8°C.[8][9]

For long-term storage (months to years), store aliquots at -20°C or below.[8] Protect from

light.
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Stock Solution Workflow
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Caption: Workflow for preparing sterile Trimethaphan camsylate stock solution.

Mechanism of Action
Trimethaphan camsylate exerts its effect by competitively blocking the binding of acetylcholine

(ACh) to neuronal nicotinic receptors (NN) at the ganglia of the autonomic nervous system.[3]

[9] This blockade prevents depolarization of the postsynaptic membrane, thereby inhibiting

neurotransmission for both sympathetic and parasympathetic signals.[1] This action leads to

effects such as vasodilation and a reduction in sympathetic tone.[3][9]
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Mechanism of Action at the Autonomic Ganglion
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Caption: Trimethaphan competitively blocks nicotinic ACh receptors at the ganglion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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